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Understanding the Naming: POE vs. PEG

The terms POE (Polyoxyethylene) and PEG (Polyethylene Glycol) are often used interchangeably in

cosmetic and pharmaceutical science [1]. Therefore, POE (20) Lanolin is chemically analogous to PEG-20

Lanolin, indicating a lanolin derivative modified with an average of 20 moles of ethylene oxide.

Comparison of PEG-Lanolin Derivatives

The table below summarizes key characteristics of POE (20) Lanolin and other common PEG-lanolin

derivatives based on available information.

INCI Name
CAS
Number

Physical Form Solubility Key Functions & Applications

POE (20)
Lanolin
(PEG-20
Lanolin) [2]

68648-27-1 White, waxy flakes Oil & Water
Soluble

Substitute for lanolin; used in
creams, lotions, sticks, ringing

gels; provides non-tacky film, slip,
and spreadability.
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INCI Name
CAS
Number

Physical Form Solubility Key Functions & Applications

PEG-30
Lanolin [3]

Information

Missing

Information Missing Water-

Soluble

Water-soluble lanolin; O/W

emulsifier; preserves skin-caring
properties.

PEG-75
Lanolin [3]

[4]

Information
Missing

Yellow to amber
flaky wax

(anhydrous) / Clear,
yellow viscous liquid

(50% solution)

Water-
Soluble

Multifunctional surfactant
(solubilizer, O/W emulsifier,

wetting agent); used in clear liquid
cosmetics, shampoos, skin

creams, and low-viscosity
microemulsions.

POE (50)
Lanolin [5]

8039-09-6 Information Missing Information
Missing

Information Missing

Comparative Advantages and Limitations

POE (20) Hydrogenated Lanolin: This derivative is noted for its unique solubility in both oil and
water, offering formulators greater flexibility. It is specifically recommended as a substitution for

lanolin and its derivatives in products like sticks and ringing gels, where it provides exceptional slip
and spreadability without a tacky feel [2].

Higher Ethoxylation (PEG-75 Lanolin): Derivatives with a higher number of ethylene oxide units
(e.g., PEG-75) are primarily developed to achieve full water-solubility. They excel as solubilizers
for insoluble substances (like lanolin oil or hydrocarbons) and are key in formulating stable, clear
liquid products such as aftershaves, cleansers, and low-viscosity microemulsions [3] [4].

Considerations for Drug Development

While PEGylation is a common strategy to improve the pharmacokinetics and bioavailability of drug

carriers, the potential for anti-PEG immunogenicity is a critical consideration in pharmaceutical

development [6]. The "stealth" effect of PEG can sometimes trigger immune responses, leading to the

production of anti-PEG antibodies and accelerated blood clearance (ABC) of the drug carrier. Researchers
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are actively investigating several synthetic alternatives for high-precision drug delivery, as shown in the

following workflow:

PEG Challenges

Alternative Polymer Strategies

Need for PEG Alternative

Nanoparticle (NP)
Drug Carrier

Potential Immunogenicity

Anti-PEG Antibody Production

Accelerated Blood Clearance (ABC)

Polysarcosine (pSar) Zwitterionic Polymers Poly(Amino Acid) Based
(e.g., PGA, PHEA, PHEG) XTEN Biopolymers Hydrophilic Polymers

(e.g., PVP) Poly(thioglycidyl glycerol) (PTTG)

Improved Biocompatibility
& Targeted Drug Delivery

Click to download full resolution via product page

Alternatives like Polysarcosine (pSar) and Zwitterionic Polymers are being explored for their

biocompatibility and potential to reduce immunogenic responses [6].
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Experimental Protocol Guidance

Available sources do not provide full experimental protocols for testing POE (20) lanolin. However, you can

adapt standard methodologies based on its functions:

For Emulsification Performance: Prepare o/w emulsions using a primary emulsifier and incorporate

a fixed percentage of the PEG-lanolin derivative (e.g., 0.5-2.0%). Use techniques like centrifugation
and particle size analysis over time (e.g., using laser diffraction) to assess emulsion stability and

droplet size distribution compared to a control [4].
For Solubilizing Capacity: Gradually add an insoluble active ingredient (e.g., a fragrance oil or

pharmaceutical compound) into a aqueous solution containing the PEG-lanolin derivative. The
endpoint is the concentration at which the solution remains clear and non-turbid, indicating successful

solubilization [4].
For Film Character Assessment: Apply a thin layer of a formulation containing the derivative onto a

substrate like glass or synthetic skin. Use instrumental texture analysis or sensory panels to
quantitatively evaluate properties like tackiness, slip, and spreadability [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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20-lanolin-vs-other-polyethylene-glycol-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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